N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}cyclopropanecarboxamide

• IUPAC Name: N-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H17N3O3/c19-14-7-6-12(13-3-1-10-21-13)17-18(14)9-2-8-16-15(20)11-4-5-11/h1,3,6-7,10-11H,2,4-5,8-9H2,(H,16,20)
• InChI Key: WZLHVRCUEREVEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

The compound “N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}cyclopropanecarboxamide” is a complex organic molecule. It contains a furan ring, which is a heterocyclic compound with a five-membered ring structure containing oxygen. It also has a pyridazine ring, which is a six-membered ring with two nitrogen atoms. The presence of these functional groups could potentially give this compound interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR spectroscopy and X-ray crystallography are typically used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The furan and pyridazine rings, for example, might undergo reactions typical of aromatic and heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. These properties are often determined through experimental testing.

Scientific Research Applications

Antimicrobial Activity

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Organic Synthesis

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Cancer Research

. This suggests potential applications in cancer research and treatment.

Antibacterial Research

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Energy Storage

. It’s possible that this compound could have similar applications.

Cell Culture Substratum

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Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These are typically determined through a combination of experimental testing and computational prediction.

Mechanism of Action

Target of Action

It’s worth noting that furan derivatives have been associated with a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Mode of Action

It has been suggested that the compound may work through a distinct mechanism of action involving the expansion of a subset of vβ t cells with a novel memory phenotype that promotes durable de novo antitumor immune responses .

Biochemical Pathways

The compound’s potential influence on t cell activation suggests it may impact immune response pathways .

Result of Action

VU0637266-1/F5147-0602 has demonstrated potent anti-tumor activity in preclinical studies. This activity was shown to be dependent on the accumulation of a specific subset of Vβ T cells in tumors that adopt a novel effector memory phenotype .